ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate

• IUPAC Name: ethyl 2-[(3-nitro-2-oxochromen-4-yl)amino]benzoate
• InChI: InChI=1S/C18H14N2O6/c1-2-25-17(21)11-7-3-5-9-13(11)19-15-12-8-4-6-10-14(12)26-18(22)16(15)20(23)24/h3-10,19H,2H2,1H3
• InChI Key: YTUYPLVPRSLOGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC2=C(C(=O)OC3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C18H14N2O6
• Molecular Weight: 354.3 g/mol

Description

Ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate, also known as ONO-4059, is a chemical compound that has been studied for its potential use as a therapeutic agent in various diseases.

Mechanism of Action

Ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate inhibits BTK activity by binding to the enzyme's active site, which prevents the phosphorylation of downstream signaling molecules. This leads to the suppression of B-cell receptor signaling, which ultimately results in the inhibition of B-cell activation, proliferation, and survival.
Biochemical and Physiological Effects:
ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate has been shown to have potent inhibitory effects on B-cell activation, proliferation, and survival in vitro. In animal models, ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate has been shown to reduce the severity of autoimmune diseases and B-cell malignancies. Additionally, ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate has several advantages as a therapeutic agent, such as its high potency and selectivity for BTK. However, ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate also has some limitations, such as its poor solubility and stability in aqueous solutions. These limitations may affect the efficacy and bioavailability of ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate in vivo.

Future Directions

There are several future directions for ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate research. One potential area of research is the development of new formulations or delivery methods to improve the solubility and stability of ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate. Another area of research is the investigation of ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate's potential use in combination with other therapeutic agents for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate in vivo.

Scientific Research Applications

Ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate has been studied for its potential use in treating various diseases such as autoimmune disorders, cancer, and inflammation. In vitro studies have shown that ethyl 2-[(3-nitro-2-oxo-2H-chromen-4-yl)amino]benzoate can inhibit the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell receptor signaling. Inhibition of BTK activity has been shown to suppress B-cell activation, proliferation, and survival, which are essential processes in the pathogenesis of autoimmune diseases and B-cell malignancies.